1-Ethyl-7-(4-ethylpiperazin-1-yl)-6-fluoro-4-oxoquinoline-3-carbonitrile

• IUPAC Name: 1-ethyl-7-(4-ethylpiperazin-1-yl)-6-fluoro-4-oxoquinoline-3-carbonitrile
• InChI: InChI=1S/C18H21FN4O/c1-3-21-5-7-23(8-6-21)17-10-16-14(9-15(17)19)18(24)13(11-20)12-22(16)4-2/h9-10,12H,3-8H2,1-2H3
• InChI Key: TZZBJBUGOUSTFI-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=C(C=C3C(=C2)N(C=C(C3=O)C#N)CC)F
• Molecular Formula: C18H21FN4O
• Molecular Weight: 328.4 g/mol

Description

This compound, also known as 1-ethyl-7-(4-ethylpiperazin-1-yl)-6-fluoro-4-oxo-1,8-naphthyridine-3-carboxylic acid, is a chemical of interest in the field of proteomics research.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, 4-Amino-5-methyl-2,4-dihydro-3H-1,2,4-triazole-3-one was converted to the corresponding Schiff base by treatment with indole-3-carbaldehyde. The treatment of 4-aminoantipyrine with ethylbromoacetate, hydrazinhydrate, and various iso(thio)cyanates, respectively, followed by cyclization reaction using a basic reagent resulted in the formation of a second 1,2,4-triazole ring in the structure of the final product.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups. The molecular formula is C18H24FN5O2, and the molecular weight is 361.41.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not detailed in the search results, it’s worth noting that similar compounds have been synthesized from 1,2,4-triazoles in the presence of formaldehyde.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 348.37200 and a density of 1.323g/cm3. The boiling point is 548.2ºC at 760 mmHg.

Scientific Research Applications

These diverse applications highlight the compound’s versatility and underscore the need for further research to fully understand its mechanisms of action and therapeutic potential. . If you’d like more detailed information on any specific area, feel free to ask!

Mechanism of Action

The mechanism of action for similar compounds, such as bisantrene, has been studied. Bisantrene has been shown to induce altered DNA supercoiling indicative of DNA intercalation.